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Compound of Interest

Compound Name: Biotin-PEG2-alkyne

Cat. No.: B8098802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and

experimental protocols related to Biotin-PEG2-alkyne, a key reagent in bioconjugation and

molecular biology.

Core Properties and Specifications
Biotin-PEG2-alkyne is a chemical compound that incorporates a biotin moiety, a short

polyethylene glycol (PEG) spacer, and a terminal alkyne group. This structure makes it an

invaluable tool for the biotinylation of molecules containing an azide group through a copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry".

The key quantitative data for Biotin-PEG2-alkyne are summarized in the table below:
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Property Value References

Molecular Formula C17H27N3O4S [1][2][3][4]

Molecular Weight 369.48 g/mol [1][2][3][4]

CAS Number 2227450-68-0 [1][2][3][4]

Purity >95% [2][4]

Appearance White powder [4]

Solubility
Soluble in water, DMSO, DMF,

DCM
[4][5]

Signaling Pathways and Logical Relationships
The primary utility of Biotin-PEG2-alkyne lies in its ability to covalently link to azide-modified

molecules. The biotin group serves as a high-affinity tag for detection, purification, or

immobilization using streptavidin or avidin. The PEG spacer enhances water solubility and

reduces steric hindrance between the biotin and the target molecule.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/biotin-peg2-alkyne.html
https://www.lumiprobe.com/p/biotin-peg2-alkyne
https://www.researchgate.net/figure/Functionalization-of-proteins-with-azides-biotin-and-PEG-a-Schematic-representation-of_fig4_327077541
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.medchemexpress.com/biotin-peg2-alkyne.html
https://www.lumiprobe.com/p/biotin-peg2-alkyne
https://www.researchgate.net/figure/Functionalization-of-proteins-with-azides-biotin-and-PEG-a-Schematic-representation-of_fig4_327077541
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.medchemexpress.com/biotin-peg2-alkyne.html
https://www.lumiprobe.com/p/biotin-peg2-alkyne
https://www.researchgate.net/figure/Functionalization-of-proteins-with-azides-biotin-and-PEG-a-Schematic-representation-of_fig4_327077541
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.lumiprobe.com/p/biotin-peg2-alkyne
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://experiments.springernature.com/articles/10.1007/978-1-4939-7893-9_14
https://www.benchchem.com/product/b8098802?utm_src=pdf-body
https://www.lumiprobe.com/p/biotin-peg2-alkyne
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8098802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotin-PEG2-alkyne Structure

Application in Bioconjugation

Biotin Moiety

PEG2 Spacer

Linkage
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Experimental Workflow: Protein Biotinylation

1. Prepare Stock Solutions
(Biotin-PEG2-alkyne, CuSO4, Ligand, Ascorbate)

2. Combine Reactants
(Azide-Protein, Biotin-PEG2-alkyne, Ligand, CuSO4)

3. Initiate Reaction
(Add Sodium Ascorbate)

4. Incubate
(Room Temperature, 1-4 hours)

5. Purify
(Remove excess reagents)

6. Verify Biotinylation
(Western Blot or Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8098802?utm_src=pdf-body-img
https://www.benchchem.com/product/b8098802?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8098802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. lumiprobe.com [lumiprobe.com]

3. researchgate.net [researchgate.net]

4. jenabioscience.com [jenabioscience.com]

5. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition |
Springer Nature Experiments [experiments.springernature.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Biotin-PEG2-alkyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8098802#biotin-peg2-alkyne-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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